Phenyl 4-fluoro-2-nitrophenylcarbamate

• Molecular Formula: C13H9FN2O4
• Molecular Weight: 276.22 g/mol
• IUPAC Name: phenyl N-(4-fluoro-2-nitrophenyl)carbamate
• InChI: InChI=1S/C13H9FN2O4/c14-9-6-7-11(12(8-9)16(18)19)15-13(17)20-10-4-2-1-3-5-10/h1-8H,(H,15,17)
• InChI Key: ARADPRPAUKZSFO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)OC(=O)NC2=C(C=C(C=C2)F)[N+](=O)[O-]

Description

Phenyl 4-fluoro-2-nitrophenylcarbamate is a useful research compound. Its molecular formula is C13H9FN2O4 and its molecular weight is 276.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 4-fluoro-2-nitroaniline (1.56 g) and diisopropylamine (1.68 ml) in dichloromethane (20 ml) was added dropwise under ice-cooling phenyl chloroformate (1.51 g). After stirring the mixture at room temperature overnight, the reaction solution was washed with water, saturated saline, dried over anhydrous MgSO4 and the solvent was distilled off. Crystallization of the residue from diisopropyl ether afforded phenyl 4-fluoro-2-nitrophenylcarbamate (0.79 g, 29%) as crystals.